N-[2-(acetylamino)phenyl]-2-fluorobenzamide

• IUPAC Name: N-(2-acetamidophenyl)-2-fluorobenzamide
• InChI: InChI=1S/C15H13FN2O2/c1-10(19)17-13-8-4-5-9-14(13)18-15(20)11-6-2-3-7-12(11)16/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: VIOGZNQUWJHCSP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)C2=CC=CC=C2F
• Molecular Formula: C15H13FN2O2
• Molecular Weight: 272.27 g/mol

Description

N-[2-(acetylamino)phenyl]-2-fluorobenzamide, also known as NAFB or 2-Fluoro-N-(2'-acetamidophenyl) benzamide, is a novel chemical compound that has been studied extensively for its potential applications in scientific research. This compound is of interest to researchers due to its unique chemical structure and potential for use in a variety of applications.

Scientific Research Applications

N-[2-(acetylamino)phenyl]-2-fluorobenzamide has been studied extensively for its potential applications in scientific research. One of the major applications of N-[2-(acetylamino)phenyl]-2-fluorobenzamide is in the development of novel drugs for the treatment of various diseases. N-[2-(acetylamino)phenyl]-2-fluorobenzamide has been shown to have potential as an inhibitor of certain enzymes, which could be useful in the development of drugs for the treatment of cancer, Alzheimer's disease, and other diseases.

Mechanism of Action

The mechanism of action of N-[2-(acetylamino)phenyl]-2-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes. Specifically, N-[2-(acetylamino)phenyl]-2-fluorobenzamide has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, N-[2-(acetylamino)phenyl]-2-fluorobenzamide may be able to alter the expression of certain genes, which could have therapeutic implications.
Biochemical and Physiological Effects:
N-[2-(acetylamino)phenyl]-2-fluorobenzamide has been shown to have a variety of biochemical and physiological effects. In addition to its HDAC inhibitory activity, N-[2-(acetylamino)phenyl]-2-fluorobenzamide has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, which could be useful in the development of cancer therapies.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[2-(acetylamino)phenyl]-2-fluorobenzamide for lab experiments is its specificity for HDAC inhibition. This specificity allows researchers to study the effects of HDAC inhibition in a controlled manner. However, one limitation of N-[2-(acetylamino)phenyl]-2-fluorobenzamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on N-[2-(acetylamino)phenyl]-2-fluorobenzamide. One area of interest is the development of novel drugs based on the structure of N-[2-(acetylamino)phenyl]-2-fluorobenzamide. Another area of interest is the study of the biochemical and physiological effects of N-[2-(acetylamino)phenyl]-2-fluorobenzamide in various disease models. Additionally, further research is needed to fully understand the mechanism of action of N-[2-(acetylamino)phenyl]-2-fluorobenzamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[2-(acetylamino)phenyl]-2-fluorobenzamide involves a multi-step process that begins with the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. This intermediate is then reacted with 2-aminoacetophenone in the presence of a base to form N-[2-(acetylamino)phenyl]-2-fluorobenzamide. The final product is purified using column chromatography and characterized using various spectroscopic techniques.